Cas no 81034-76-6 (Mannosyl(2)-N-acetyl(2)-glucose)

• Product Name: Mannosyl(2)-N-acetyl(2)-glucose
• CAS No: 81034-76-6
• MF: C₂₈H₄₈N₂O₂₁
• MW: 748.681530952454
• CID: 986296
• Update Time: 2023-08-02

Mannosyl(2)-N-acetyl(2)-glucose Chemical and Physical Properties

Names and Identifiers

• mannosyl(2)-N-acetyl(2)-glucose
• 2-Acetamido-2-deoxy-β-D-glucopyranosyl-(1->3)-[α-D-mannopyranosyl-(1->5)]-[β-D-mannopyranosyl-(1->4)]-2-acetamido-2-deoxy-D-glucose
• MAN-2B N-GLYCAN
• Man2GlcNAc2
• KSEVLWYNDHVCJB-DMZKWVAKSA-N
• D-Glucose, O-alpha-D-mannopyranosyl-(1-3)-O-beta-D-mannopyranosyl-(1-4)-O-2-(acetylamino)-2-deoxy-beta-D-glucopyranosyl-(1-4)-2-(acetylamino)-2-deoxy-
• Mannosyl(2)-N-acetyl(2)-glucose

• Inchi： 1S/C28H48N2O21/c1-8(36)29-10(3-31)24(50-26-15(30-9(2)37)19(41)16(38)11(4-32)46-26)25(51-28-23(45)21(43)18(40)13(6-34)48-28)14(7-35)49-27-22(44)20(42)17(39)12(5-33)47-27/h3,10-28,32-35,38-45H,4-7H2,1-2H3,(H,29,36)(H,30,37)/t10-,11+,12+,13+,14+,15+,16+,17+,18+,19+,20-,21-,22-,23-,24+,25+,26-,27+,28-/m0/s1
• InChI Key： KSEVLWYNDHVCJB-DMZKWVAKSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)NC(C)=O)[C@H]([C@H](C=O)NC(C)=O)[C@@H]([C@@H](CO)O[C@@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)O[C@H]1[C@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 14
• Hydrogen Bond Acceptor Count: 21
• Heavy Atom Count: 51
• Rotatable Bond Count: 16
• Complexity: 1120
• Topological Polar Surface Area: 373